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Compound of Interest

Compound Name: 2-Bromohexanal

Cat. No.: B3255019 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information for 2-
Bromohexanal. Due to the limited availability of comprehensive safety and toxicological data

for this specific compound, a thorough risk assessment should be conducted before handling.

All laboratory activities should be performed in accordance with institutional safety protocols

and under the supervision of qualified personnel.

Chemical Identification and Physical Properties
2-Bromohexanal is an alpha-brominated aldehyde. The presence of both a reactive aldehyde

group and a bromine atom suggests potential for significant chemical and biological reactivity.

[1] While comprehensive experimental data is limited, computed properties and some

experimental values have been reported.

Table 1: Physical and Chemical Properties of 2-Bromohexanal
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Property Value Source

Molecular Formula C₆H₁₁BrO [1][2][3]

Molecular Weight 179.05 g/mol [1][3]

CAS Number 24764-98-5 [1][3]

IUPAC Name 2-bromohexanal [1]

Synonyms
alpha-Bromohexanal, 2-bromo-

hexanal
[1][3]

Density 1.292 g/cm³ @ 21 °C [3]

Boiling Point 63 °C @ 12 Torr [3]

Melting Point Not available [2]

LogP (Octanol-Water Partition

Coefficient)
2.139 [3]

SMILES CCCCC(C=O)Br [1]

InChIKey
LAPBZVLPMTWRCZ-

UHFFFAOYSA-N
[1][2]

Hazard Identification and Toxicological Information
Detailed toxicological studies specifically for 2-Bromohexanal are not readily available in the

public domain. However, based on the chemical structure (an aldehyde and an organobromine

compound), certain hazards can be anticipated. Aldehydes are known to be reactive towards

biological macromolecules and can be irritants and sensitizers. Brominated organic compounds

can also exhibit toxicity.

General Hazards (Inferred):

Skin and Eye Irritation: Likely to be a skin and eye irritant.

Respiratory Irritation: Inhalation of vapors may cause respiratory tract irritation.

Toxicity: The toxicological properties have not been fully investigated.[4]
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No specific LD50 or other quantitative toxicological data for 2-Bromohexanal were identified.

Safe Handling and Storage
Given the lack of comprehensive safety data, stringent safety precautions should be

implemented when handling 2-Bromohexanal.

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene).

Skin and Body Protection: Wear a lab coat and closed-toe shoes.

Handling:

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapors.

Keep away from heat, sparks, and open flames.

Use non-sparking tools.

Take precautionary measures against static discharge.

Storage:

Store in a tightly closed container.

Store in a cool, dry, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
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In case of exposure or spill, follow these emergency procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Seek medical attention.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Spill:

Evacuate the area.

Remove all sources of ignition.

Wear appropriate personal protective equipment.

Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a suitable

container for disposal.

Do not let the chemical enter the environment.

Experimental Protocols
No specific experimental protocols for the safety and toxicity testing of 2-Bromohexanal were

found in the reviewed literature. For general guidance on toxicity testing of chemicals,

researchers can refer to established protocols from organizations such as the Organisation for

Economic Co-operation and Development (OECD) or the Interagency Regulatory Liaison

Group (IRLG). These protocols provide frameworks for assessing acute oral, dermal, and

inhalation toxicity, as well as eye and skin irritation.

Visualizations
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The following diagrams illustrate key safety workflows and logical relationships for handling 2-
Bromohexanal.

Safe Handling Workflow

Start Handling
Wear Appropriate PPE

(Goggles, Gloves, Lab Coat)
Work in Fume Hood Avoid Contact and Inhalation Dispense Chemical Tightly Close Container Store in Cool, Dry, Ventilated Area End Handling

Click to download full resolution via product page

Caption: A workflow diagram for the safe handling of 2-Bromohexanal.

Emergency Response Protocol

Exposure Event
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Click to download full resolution via product page

Caption: A flowchart for emergency response to 2-Bromohexanal exposure.
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Hazard Assessment Logic

2-Bromohexanal
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Caption: Logical relationships in assessing the hazards of 2-Bromohexanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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